3,3,3-Trifluoropropane-1,2-diol

• IUPAC Name: 3,3,3-trifluoropropane-1,2-diol
• InChI: InChI=1S/C3H5F3O2/c4-3(5,6)2(8)1-7/h2,7-8H,1H2
• InChI Key: QMASYWGIMXQPEJ-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)(F)F)O)O
• Molecular Formula: C3H5F3O2
• DSSTOX Substance ID: DTXSID801303564
• Molecular Weight: 130.07 g/mol
• CAS RN: 431-39-0

Description

Synthesis Analysis

The synthesis of fluorinated cyclopropanes and related structures is a recurring theme in the papers. For instance, a one-pot synthesis of 1,3-diyne-tethered trifluoromethyl-cyclopropanes is described, which involves sulfur ylides-mediated cyclopropanation followed by DBU-mediated epimerization, providing compounds with trifluoromethyl-substituted all-carbon quaternary centers . Another paper discusses the synthesis of all-cis-1,2,3-trifluorocyclopropanes, which are noted for their significant polarity and potential as pharmaceutical and agrochemical substituents . Additionally, the synthesis of trifluoromethylated 1,3-dioxanes via an intramolecular oxa-Michael reaction is presented, highlighting the efficiency and broad substrate scope of the method .

Molecular Structure Analysis

The molecular structure and interactions of fluorinated compounds are explored in several studies. For example, the structure and non-covalent interactions of 1,3-difluoropropane and its complex with water were characterized using rotational spectroscopy and quantum chemical calculations, providing insights into the weak hydrogen bond parameters and the nature of intermolecular non-covalent interactions . The molecular structures of 1,2-dichloro-1,1,2,3,3,3-hexafluoropropane and 1,2-d

Scientific Research Applications

Chiral Analysis Applications

• Chiral Tagging for Spectroscopic Analysis : 3,3,3-Trifluoropropane-1,2-diol and its homologs have shown promise in chiral analysis. Their simple rotational spectra enable the conversion of enantiomers into spectroscopically distinct diastereomers through the formation of non-covalently bound complexes, aiding in chiral analysis (Leung et al., 2020).

Synthetic Chemistry

• Synthesis of Trifluoromethyl-Substituted Compounds : Trifluoromethyl-containing compounds have diverse applications in pharmaceuticals and agrochemicals. The synthesis of 3,3,3-trifluoropropynyl-substituted compounds provides versatile building blocks for target molecules containing trifluoromethyl groups. This makes 3,3,3-Trifluoropropane-1,2-diol a critical component in advanced medicinal chemistry (Shimizu et al., 2009).

Biotransformation Studies

• Studying Biotransformation in Animals : Investigations into the biotransformation of related compounds like 2,3,3,3-tetrafluoropropene in rabbits have been conducted to understand metabolic processes. These studies are crucial for understanding how similar compounds, including 3,3,3-Trifluoropropane-1,2-diol, are metabolized in biological systems (Schuster et al., 2010).

Industrial Applications

• Industrial Synthesis of Fluorinated Compounds : 3,3,3-Trifluoropropane-1,2-diol serves as a starting point for the synthesis of various fluorinated compounds. These compounds have significant industrial applications, including in the production of polymers and refrigerants (Cheng et al., 2020).

Analytical Chemistry

• Sensor Development for Food Contaminants : Research involving analogs of 3,3,3-Trifluoropropane-1,2-diol, such as 3-monochloropropane-1,2-diol, has led to the development of sensors for detecting food contaminants. These developments are critical in ensuring food safety and public health (Fang et al., 2019).

Pharmaceutical Research

• Advanced Drug Synthesis : The compound is used in the synthesis of trifluoromethyl ketones, which are potent inhibitors of various enzymes. This application is particularly relevant in pharmaceutical research for developing new therapeutic agents (Rayo et al., 2010).

Safety and Hazards

3,3,3-Trifluoropropane-1,2-diol is classified as a dangerous substance. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3,3,3-Trifluoropropane-1,2-diol . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s interactions with its targets and its overall effectiveness.